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Introduction

Dibromomethane (CH2Br2), also known as methylene bromide, is a versatile C1 building block
in organic synthesis.[1][2] Its utility extends to the agrochemical industry, where it serves as a
key precursor for the synthesis of certain pesticides.[3][4] One of the prominent agrochemicals
synthesized from dibromomethane is Methylene Dithiocyanate (MBT), a broad-spectrum
biocide and fungicide.[5][6] This document provides detailed application notes and protocols for
the synthesis of Methylene Dithiocyanate from dibromomethane, aimed at researchers,
scientists, and professionals in the field of drug and pesticide development.

Methylene Dithiocyanate is utilized for the control of various pathogens and algae in industrial
water systems and as a fungicide to control surface molds and sapstain fungi on wood.[7][8] It
is also employed in the treatment of rice and wheat seeds to control bacterial, fungal, and

nematode diseases.[4]

Application Note 1: Synthesis of Methylene
Dithiocyanate (MBT)

This section details the synthesis of Methylene Dithiocyanate, a potent fungicide and biocide,
using dibromomethane as a primary reactant.

Reaction Principle:
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The synthesis involves a nucleophilic substitution reaction where the bromide ions in
dibromomethane are displaced by the thiocyanate nucleophile (SCN~) from sodium
thiocyanate. The reaction is typically carried out in a solvent mixture of water and an alcohol,
such as methanol or ethanol.

Overall Reaction Scheme:

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of Methylene
Dithiocyanate from dibromomethane.
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Parameter

Value

Reference

Reactants

Dibromomethane (CHz2Br2)

155 g (0.89 mol)

[3]

Sodium Thiocyanate (NaSCN)

150 g (1.852 mol)

[3]

Solvents
Water 105¢g [3]
Methanol 56 g [3]

Reaction Conditions

Initial Reaction Temperature

74-75°C (reflux)

[3]

Initial Reaction Time 5 hours [3]
Secondary Reaction

84-86°C [3]
Temperature
Secondary Reaction Time 2 hours [3]

Product Information

Product Name

Methylene Dithiocyanate
(MBT)

[3]

79.3% (based on

Yield _ [3]
Dibromomethane)

Purity >99.0% (by HPLC) [3]
Pale Yellow Free Flowing

Appearance [4]
Powder/Crystals

Melting Point 101°C min [4]

Experimental Protocol: Synthesis of Methylene
Dithiocyanate (MBT)
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This protocol is adapted from established laboratory procedures for the synthesis of Methylene
Dithiocyanate.[3]

Materials:

Dibromomethane (CHzBrz2)

Sodium thiocyanate (NaSCN)

Methanol

Deionized water

Sodium bicarbonate (NaHCOs) solution (9% aq.)

Equipment:

0.5 L glass reactor equipped with a mechanical stirrer, condenser, and thermocouple

Heating mantle

Buchner funnel and filter paper

Vacuum evaporator

Procedure:

» Reaction Setup:

o Ina0.5 L glass reactor, add 105 g of water and 56 g of methanol.

o With stirring, add 150 g (1.852 mol) of sodium thiocyanate at 22°C. Continue stirring until
the sodium thiocyanate is completely dissolved.

o To the resulting solution, add 155 g (0.89 mol) of dibromomethane.

e |nitial Reaction:
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o Heat the reaction mixture to reflux (approximately 74-75°C) and maintain this temperature
for 5 hours with continuous stirring.

o Secondary Reaction and Crystallization:

[¢]

After 5 hours, add 150 g of hot water to the reaction mixture.

[e]

Increase the temperature to 84-86°C and continue heating for an additional 2 hours.

o

Add 35 g of methanol dropwise to the reaction mixture.

[¢]

Gradually cool the reactor to induce crystallization of the Methylene Dithiocyanate product.
e Work-up and Purification:

o Neutralize the reaction mixture to a pH of 6.3 by adding a 9% aqueous solution of sodium
bicarbonate.

o Filter the resulting slurry using a Buchner funnel.
o Wash the collected solid with 100 g of a 20:80 methanol/water mixture.
o Wash the solid again with two portions of 100 g of water each.

o Dry the wet product (approximately 107.6 g) in a vacuum evaporator at 60°C and a
vacuum of 30 mm Hg for 5 hours.

e Final Product:

o The resulting product is Methylene Dithiocyanate (91.8 g) with a purity of >99.0% as
determined by HPLC. The yield is 79.3% based on the initial amount of dibromomethane.

Diagrams
Experimental Workflow for Methylene Dithiocyanate
Synthesis
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Caption: Workflow for the synthesis of Methylene Dithiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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